![molecular formula C12H14N2O5S B7589018 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid](/img/structure/B7589018.png)
4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid
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Overview
Description
4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid, also known as TCMDC-135051, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes and proteins involved in disease processes. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis (Zhang et al., 2017).
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to decrease the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) (Liu et al., 2019). In addition, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis (Zhang et al., 2017).
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.
Future Directions
For 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid research include its potential application in cancer therapy, further elucidation of its mechanism of action, and the development of new synthetic methods.
Synthesis Methods
The synthesis of 4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid involves the reaction of 2-(thiophene-2-carbonyl)hydrazine with 4-chloromorpholine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain this compound in high purity and yield.
Scientific Research Applications
4-[2-(Thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid has been extensively studied for its potential therapeutic properties in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial activities. In a study conducted by Zhang et al. (2017), this compound was found to inhibit the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. Another study by Liu et al. (2019) demonstrated the anti-inflammatory activity of this compound in a mouse model of acute lung injury.
properties
IUPAC Name |
4-[2-(thiophene-2-carbonylamino)acetyl]morpholine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O5S/c15-10(6-13-11(16)9-2-1-5-20-9)14-3-4-19-8(7-14)12(17)18/h1-2,5,8H,3-4,6-7H2,(H,13,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCXSXSHQMTUUSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CNC(=O)C2=CC=CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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